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Compound of Interest

Compound Name: Methoxymethyltrimethylsilane

Cat. No.: B088755

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Methoxymethyltrimethylsilane. Adherence to these protocols is essential for ensuring a
safe laboratory environment and minimizing risk.

Essential Safety and Handling Information

Methoxymethyltrimethylsilane is a highly flammable liquid and vapor that can cause skin,
eye, and respiratory irritation.[1] Proper personal protective equipment (PPE) and handling
procedures are mandatory to prevent exposure and ensure safety.

Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls and Preparation:
e Work in a well-ventilated area, preferably within a chemical fume hood.
o Ensure an eyewash station and safety shower are readily accessible.

o Eliminate all ignition sources from the handling area, including open flames, sparks, and hot
surfaces.

o Use spark-proof tools and ensure all equipment is properly grounded to prevent static
discharge.[1]
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. Personal Protective Equipment (PPE):
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemical-resistant gloves. While specific permeation data for
Methoxymethyltrimethylsilane is limited, studies on similar silane compounds suggest that
butyl rubber or nitrile gloves are suitable.[2][3][4] It is recommended to use gloves with a
thickness of at least 8 mils for adequate protection against incidental splashes.[5] Always
inspect gloves for any signs of degradation or puncture before use.

Skin Protection: Wear a flame-retardant lab coat and closed-toe shoes.

Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding
exposure limits, use a NIOSH-approved air-purifying respirator with organic vapor (OV)
cartridges.[6][7][8][9][10]

. Handling:
Carefully uncap the container, avoiding splashes.
Use a calibrated pipette or a similar precision tool for transferring the liquid.
Keep the container tightly closed when not in use.

. Spill Cleanup:

In case of a small spill, absorb the material with an inert, non-combustible absorbent such as
sand or vermiculite.

Do not use combustible materials like paper towels to clean up spills.

Collect the absorbed material and contaminated surfaces into a sealed, labeled container for
hazardous waste disposal.

For larger spills, evacuate the area and contact your institution's environmental health and
safety (EHS) department.
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Quantitative Data Summary

The following table summarizes key quantitative data for Methoxymethyltrimethylsilane.

Property Value

Molecular Formula C5H140Si[11]
Molecular Weight 118.25 g/mol [11]
Appearance Liquid[8]

Boiling Point 83 °C at 740 mmHg|8]
Flash Point -6 °C (closed cup)[6]
Density 0.758 g/mL at 25 °CJ8]

Disposal Plan

1.

Waste Collection:

Collect all waste containing Methoxymethyltrimethylsilane, including unused product,
contaminated absorbents, and disposable PPE, in a dedicated, clearly labeled, and sealed
hazardous waste container.

Do not mix with other waste streams unless explicitly approved by your EHS department.

. Waste Storage:

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from
ignition sources and incompatible materials.

. Waste Disposal:

Dispose of the hazardous waste through your institution's designated hazardous waste
management program.

Follow all local, state, and federal regulations for the disposal of flammable and hazardous
chemical waste.
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o While specific regulations for organosilicon waste may vary, the primary methods of disposal
are typically incineration at a licensed facility or chemical recycling where available.[5][12]
[13][14][15]

Experimental Workflow
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Safe Handling Workflow for Methoxymethyltrimethylsilane

Preparation

Don Appropriate PPE

:

Prepare Well-Ventilated Workspace

:

Ready Spill Kit

Han

dling

Transfer Chemical in Fume Hood

l

Keep Container Sealed

Post-Handlin

& Disposal

Decontaminate Work Area

:

Collect Waste in Labeled Container

l

Dispose via EHS

:

Doff

PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methoxymethyltrimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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